Cas no 1114597-64-6 (N-(1,3-Benzodioxol-5-ylmethyl)-N-[(5-methoxy-1H-indol-3-yl)methyl]amine)

• Product Name: N-(1,3-Benzodioxol-5-ylmethyl)-N-[(5-methoxy-1H-indol-3-yl)methyl]amine
• CAS No: 1114597-64-6
• MF: C₁₈H₁₈N₂O₃
• MW: 310.347124576569
• MDL: MFCD12027028
• CID: 4680287
• Update Time: 2025-10-30

N-(1,3-Benzodioxol-5-ylmethyl)-N-[(5-methoxy-1H-indol-3-yl)methyl]amine Chemical and Physical Properties

Names and Identifiers

• N-(1,3-benzodioxol-5-ylmethyl)-N-[(5-methoxy-1H-indol-3-yl)methyl]amine
• 1-(1,3-benzodioxol-5-yl)-N-[(5-methoxy-1H-indol-3-yl)methyl]methanamine
• STK501606
• BBL012517
• (2H-1,3-benzodioxol-5-ylmethyl)[(5-methoxy-1H-indol-3-yl)methyl]amine
• 1-(Benzo[d][1,3]dioxol-5-yl)-N-((5-methoxy-1H-indol-3-yl)methyl)methanamine
• N-(1,3-Benzodioxol-5-ylmethyl)-N-[(5-methoxy-1H-indol-3-yl)methyl]amine

• MDL： MFCD12027028
• Inchi： 1S/C18H18N2O3/c1-21-14-3-4-16-15(7-14)13(10-20-16)9-19-8-12-2-5-17-18(6-12)23-11-22-17/h2-7,10,19-20H,8-9,11H2,1H3
• InChI Key： QYYGQZJCBVVOBB-UHFFFAOYSA-N
• SMILES： O1COC2=CC=C(C=C12)CNCC1=CNC2C=CC(=CC1=2)OC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 395
• Topological Polar Surface Area: 55.5

N-(1,3-Benzodioxol-5-ylmethyl)-N-[(5-methoxy-1H-indol-3-yl)methyl]amine Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles

Additional information on N-(1,3-Benzodioxol-5-ylmethyl)-N-[(5-methoxy-1H-indol-3-yl)methyl]amine

Comprehensive Overview of N-(1,3-Benzodioxol-5-ylmethyl)-N-[(5-methoxy-1H-indol-3-yl)methyl]amine (CAS No. 1114597-64-6)

The compound N-(1,3-Benzodioxol-5-ylmethyl)-N-[(5-methoxy-1H-indol-3-yl)methyl]amine, with the CAS number 1114597-64-6, is a specialized organic molecule that has garnered significant interest in pharmaceutical and biochemical research. Its unique structure, combining a benzodioxole moiety with a methoxy-substituted indole, makes it a promising candidate for various applications, including drug discovery and neurochemical studies. Researchers are particularly intrigued by its potential interactions with serotonin receptors, a topic frequently searched in relation to mood regulation and cognitive health.

In recent years, the demand for novel compounds like N-(1,3-Benzodioxol-5-ylmethyl)-N-[(5-methoxy-1H-indol-3-yl)methyl]amine has surged due to advancements in precision medicine and targeted therapy. This compound's structural features align with current trends in AI-driven drug design, a hot topic in scientific communities. Its benzodioxolyl and indolyl groups are often associated with bioactive molecules, which explains its relevance in neuropharmacology and psychoactive research—areas frequently queried in academic and industry search engines.

The synthesis of CAS 1114597-64-6 involves multi-step organic reactions, emphasizing the importance of green chemistry principles to minimize environmental impact. This aligns with growing public interest in sustainable pharmaceuticals, a keyword often paired with drug development in online searches. Analytical techniques such as HPLC and NMR spectroscopy are critical for characterizing this compound, ensuring its purity and stability—a concern frequently raised by researchers in quality control forums.

Beyond its pharmacological potential, N-(1,3-Benzodioxol-5-ylmethyl)-N-[(5-methoxy-1H-indol-3-yl)methyl]amine is also studied for its structure-activity relationships (SAR). This aspect is crucial for optimizing its efficacy, a subject often explored in medicinal chemistry courses and publications. The compound's dual-functional groups offer versatility in molecular docking studies, a technique widely discussed in computational chemistry circles.

As the scientific community continues to explore CAS 1114597-64-6, its applications in neurodegenerative disease research are gaining traction. This aligns with trending searches on Alzheimer's and Parkinson's disease treatments, highlighting its societal relevance. The compound's methoxyindole component, in particular, is under scrutiny for its potential to modulate enzyme inhibition, a mechanism often targeted in therapeutic development.

In summary, N-(1,3-Benzodioxol-5-ylmethyl)-N-[(5-methoxy-1H-indol-3-yl)methyl]amine represents a fascinating intersection of organic synthesis, drug discovery, and biochemical research. Its CAS 1114597-64-6 identifier ensures traceability in global databases, while its structural complexity fuels innovation in personalized medicine—a topic dominating contemporary scientific discourse.